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Cat. No.: B7858105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
β-Nitrostyrene, a nitroalkene derivative of styrene, is a versatile synthetic intermediate with

significant applications in organic chemistry and drug discovery. Its unique electronic

properties, arising from the conjugation of a nitro group with a styrenyl system, render it a

potent Michael acceptor and a valuable precursor for the synthesis of a wide array of

pharmaceuticals and fine chemicals. This technical guide provides a comprehensive overview

of the physical and chemical properties of β-nitrostyrene, detailed experimental protocols, and

an exploration of its interactions with key biological signaling pathways.

Physical and Chemical Properties
β-Nitrostyrene is a pale yellow crystalline solid at room temperature.[1][2] The presence of the

electron-withdrawing nitro group conjugated with the phenyl ring and the vinyl group dictates its

reactivity and physical characteristics.

Table 1: Physical and Chemical Properties of trans-β-Nitrostyrene
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Property Value References

Molecular Formula C₈H₇NO₂ [3]

Molecular Weight 149.15 g/mol [3]

Appearance
Pale yellow to yellow

crystalline solid
[1][2]

Melting Point 55-58 °C [2][4]

Boiling Point 250-260 °C at 760 mmHg [2][4]

Solubility

Insoluble in water; Soluble in

ethanol, ether, chloroform, and

other organic solvents.

[5]

Stability

May be sensitive to prolonged

exposure to air. Stable under

recommended storage

conditions.

[6]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

[6]

Spectroscopic Data
The structural features of β-nitrostyrene give rise to a distinct spectroscopic signature, which

is crucial for its identification and characterization.

Table 2: Spectroscopic Data for trans-β-Nitrostyrene
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Technique Data References

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 8.00 (d, J = 13.5 Hz,

1H, -CH=CHNO₂), 7.60 (d, J =

13.5 Hz, 1H, -CH=CHNO₂),

7.57-7.35 (m, 5H, Ar-H)

[2]

¹³C NMR (CDCl₃)
δ (ppm): 139.3, 137.2, 131.5,

130.4, 129.3 (x2), 129.1 (x2)
[7]

FT-IR (KBr)

ν (cm⁻¹): ~1640 (C=C stretch),

~1520 (asymmetric NO₂

stretch), ~1350 (symmetric

NO₂ stretch), ~970 (trans C-H

bend)

[8][9]

UV-Vis (in CH₂Cl₂) λ_max ≈ 312 nm [10]

Key Chemical Reactions and Reactivity
The reactivity of β-nitrostyrene is dominated by the electrophilic nature of the carbon-carbon

double bond, making it an excellent substrate for nucleophilic additions and cycloaddition

reactions.

Michael Addition
β-Nitrostyrene readily undergoes Michael (1,4-conjugate) addition with a wide range of

nucleophiles, including carbanions (e.g., from malonates, ketones, and aldehydes), amines,

and thiols. This reaction is a powerful tool for carbon-carbon and carbon-heteroatom bond

formation.

Experimental Protocol: Michael Addition of Cyclohexanone to β-Nitrostyrene

This protocol is an example of an organocatalyzed Michael addition.

Materials:

β-Nitrostyrene
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Cyclohexanone

L-Proline (catalyst)

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Hexane

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

To a solution of β-nitrostyrene (1.0 mmol) in DMSO (2 mL) is added cyclohexanone (2.0

mmol) and L-proline (0.1 mmol).

The reaction mixture is stirred at room temperature for 24 hours.

The reaction is quenched by the addition of saturated aqueous ammonium chloride solution

(10 mL).

The aqueous layer is extracted with ethyl acetate (3 x 15 mL).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel (eluting with a

hexane/ethyl acetate gradient) to afford the Michael adduct.[11]

Cycloaddition Reactions
β-Nitrostyrene can participate as a dienophile in Diels-Alder [4+2] cycloaddition reactions with

conjugated dienes to form six-membered rings.[12][13] It can also undergo [2+2]

photocycloadditions with olefins upon irradiation with visible light to yield cyclobutane

derivatives.[12]
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Synthesis of β-Nitrostyrene
The most common and versatile method for the synthesis of β-nitrostyrene and its derivatives

is the Henry reaction (also known as the nitroaldol reaction), which involves the base-catalyzed

condensation of an aromatic aldehyde with a nitroalkane, followed by dehydration.

Experimental Protocol: Synthesis of trans-β-Nitrostyrene via the Henry Reaction

This protocol is a classic example of the Henry reaction for preparing β-nitrostyrene.

Materials:

Benzaldehyde

Nitromethane

Methanol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Ice

Ethanol (for recrystallization)

Procedure:

In a flask equipped with a mechanical stirrer and a dropping funnel, a mixture of

benzaldehyde (1 mol) and nitromethane (1 mol) in methanol (200 mL) is cooled to 0-5 °C in

an ice bath.

A solution of NaOH (1.05 mol) in water (100 mL) is added dropwise to the stirred mixture,

maintaining the temperature below 15 °C. A precipitate will form.

After the addition is complete, the mixture is stirred for an additional 30 minutes.
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The reaction mixture is then poured slowly into a vigorously stirred solution of concentrated

HCl (1.2 mol) in water (500 mL) and ice (500 g).

The yellow precipitate of β-nitrostyrene is collected by vacuum filtration and washed

thoroughly with cold water.

The crude product is purified by recrystallization from hot ethanol to yield pale yellow

crystals.[14][15]

Biological Activity and Signaling Pathways
β-Nitrostyrene and its derivatives have garnered significant interest in drug development due

to their diverse biological activities. Notably, they have been identified as inhibitors of protein

tyrosine kinases and modulators of key signaling pathways implicated in cancer and

inflammation.

Inhibition of Src and Syk Tyrosine Kinases
Derivatives of β-nitrostyrene have been shown to be potent inhibitors of Src and Syk, two non-

receptor tyrosine kinases that are crucial regulators of various cellular processes, including

proliferation, differentiation, and immune responses.[4] Overactivity of these kinases is

associated with various cancers and inflammatory diseases.

The inhibition of Src and Syk by β-nitrostyrene derivatives disrupts the downstream signaling

cascades that they initiate.
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Caption: Inhibition of Src and Syk signaling by β-nitrostyrene derivatives.

Modulation of the TNFα/NF-κB Signaling Pathway via
RXRα
Certain β-nitrostyrene derivatives have been found to act as ligands for the Retinoid X

Receptor alpha (RXRα). This interaction can modulate the TNFα-induced activation of the NF-

κB signaling pathway.[16][17] The NF-κB pathway is a critical regulator of inflammatory

responses and cell survival. By binding to RXRα, these compounds can interfere with the

signaling cascade that leads to the activation of NF-κB, thereby exerting anti-inflammatory and

pro-apoptotic effects.
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Caption: Modulation of TNFα/NF-κB signaling by β-nitrostyrene derivatives via RXRα.
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Conclusion
β-Nitrostyrene is a fundamentally important building block in organic synthesis, offering a

gateway to a multitude of complex molecular architectures. Its well-defined physical and

chemical properties, coupled with its predictable reactivity, make it an invaluable tool for

chemists. Furthermore, the emerging understanding of its biological activities, particularly in the

context of kinase inhibition and modulation of inflammatory pathways, highlights its potential as

a scaffold for the development of novel therapeutic agents. This guide provides a solid

foundation for researchers and drug development professionals to understand and utilize the

full potential of β-nitrostyrene in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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